Cas no 6186-23-8 (1-(4-Bromophenyl)-2-propanol)

• Product Name: 1-(4-Bromophenyl)-2-propanol
• CAS No: 6186-23-8
• MF: C₉H₁₁BrO
• MW: 215.087042093277
• MDL: MFCD12153505
• CID: 1063831
• PubChem ID: 19882901
• Update Time: 2025-05-19

1-(4-Bromophenyl)-2-propanol Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromophenyl)-2-propanol
• SCHEMBL1427338
• 1-(4-bromophenyl)propan-2-ol
• DB-311015
• PTJSRXRFTTYPFF-UHFFFAOYSA-N
• AKOS010014508
• 6186-23-8
• EN300-1252565
• A1-18924

• MDL： MFCD12153505
• Inchi： 1S/C9H11BrO/c1-7(11)6-8-2-4-9(10)5-3-8/h2-5,7,11H,6H2,1H3
• InChI Key： PTJSRXRFTTYPFF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CC(C)O

Computed Properties

• Exact Mass: 213.99933g/mol
• Monoisotopic Mass: 213.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-(4-Bromophenyl)-2-propanol

Chemical Profile of 1-(4-Bromophenyl)-2-propanol (CAS No: 6186-23-8)

1-(4-Bromophenyl)-2-propanol, identified by the Chemical Abstracts Service Number (CAS No) 6186-23-8, is a significant compound in the realm of pharmaceutical and chemical research. This molecule, featuring a brominated phenyl ring attached to a propanol side chain, has garnered attention due to its versatile applications in synthetic chemistry and potential biological activities. The structural motif of this compound positions it as a valuable intermediate in the development of more complex molecules, particularly in medicinal chemistry.

The bromophenyl moiety is a key feature that enhances the reactivity of 1-(4-Bromophenyl)-2-propanol, making it a useful building block for further functionalization. The presence of the bromine atom allows for various chemical transformations, including cross-coupling reactions such as Suzuki-Miyaura, Buchwald-Hartwig, and Heck couplings, which are pivotal in constructing biaryl systems. These reactions are widely employed in the synthesis of pharmaceuticals and agrochemicals due to their efficiency and selectivity.

Recent advancements in drug discovery have highlighted the importance of 1-(4-Bromophenyl)-2-propanol as a precursor in the synthesis of novel therapeutic agents. For instance, researchers have explored its utility in developing small-molecule inhibitors targeting various disease pathways. The propanol side chain provides a hydroxyl group that can be further modified to introduce additional functional groups, enhancing the pharmacological properties of the final compound. This flexibility makes 1-(4-Bromophenyl)-2-propanol a cornerstone in medicinal chemistry libraries.

In the context of modern synthetic methodologies, 1-(4-Bromophenyl)-2-propanol has been utilized in the preparation of chiral auxiliaries and ligands. The bromine atom serves as a handle for introducing stereocenters through asymmetric transformations, which are crucial for developing enantiomerically pure drugs with improved efficacy and reduced side effects. The compound’s ability to participate in such transformations underscores its significance in advanced chemical synthesis.

The pharmaceutical industry has also leveraged 1-(4-Bromophenyl)-2-propanol in the development of central nervous system (CNS) drugs. The bromophenyl group is known to interact with specific receptors and enzymes involved in neurobiology, making it a promising scaffold for designing novel therapeutics. For example, derivatives of this compound have been investigated for their potential antipsychotic and antidepressant properties. The structural diversity achievable through modifications of 1-(4-Bromophenyl)-2-propanol allows for tailored interactions with biological targets, paving the way for next-generation CNS medications.

Beyond pharmaceutical applications, 1-(4-Bromophenyl)-2-propanol finds utility in materials science and industrial chemistry. Its reactivity makes it suitable for synthesizing polymers and specialty chemicals that exhibit unique physical properties. Researchers have explored its incorporation into conductive polymers and liquid crystals, where its aromatic structure contributes to enhanced stability and functionality.

The synthesis of 1-(4-Bromophenyl)-2-propanol typically involves multi-step organic reactions starting from readily available precursors. Common synthetic routes include bromination of phenethyl alcohol or reduction of corresponding ketones followed by bromination. These processes highlight the compound’s accessibility and scalability, which are critical factors in industrial applications.

From an environmental perspective, the handling and disposal of 1-(4-Bromophenyl)-2-propanol must adhere to stringent safety protocols due to its reactivity and potential toxicity. Proper storage conditions, including temperature control and inert atmospheres, are essential to prevent unwanted side reactions. Additionally, waste management strategies should prioritize minimizing environmental impact while ensuring compliance with regulatory standards.

The ongoing research into 1-(4-Bromophenyl)-2-propanol underscores its enduring relevance across multiple scientific disciplines. As new methodologies emerge and drug discovery progresses, this compound will continue to serve as a vital resource for chemists and pharmacologists alike. Its versatility in synthetic applications and potential biological activities make it an indispensable tool in modern chemical research.